Cas no 176212-48-9 (3'-(Hydroxymethyl)biphenyl-3-carboxylic Acid)

• Product Name: 3'-(Hydroxymethyl)biphenyl-3-carboxylic Acid
• CAS No: 176212-48-9
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD06203070
• CID: 112275
• PubChem ID: 20100115
• Update Time: 2025-05-20

3'-(Hydroxymethyl)biphenyl-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3'-(Hydroxymethyl)-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-Biphenyl]-3-carboxylicacid, 3'-(hydroxymethyl)-
• 3-(Hydroxymethyl)biphenyl-3-carboxylic acid
• 3'-(HydroxyMethyl)biphenyl-3-carboxylic acid
• 3-[3-(hydroxymethyl)phenyl]benzoic acid
• 3-(3-Hydroxymethylphenyl)benzoic acid
• 176212-48-9
• CHEMBL4172334
• BB 0223697
• BHA21248
• 3'-(Hydroxymethyl)-[1,1'-biphenyl]-3-carboxylicacid
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-(hydroxymethyl)-
• QKU
• AKOS004119001
• MFCD06203070
• 3'-(Hydroxymethyl)[1,1'-biphenyl]-3-carboxylic acid
• DTXSID70602494
• SCHEMBL5519447
• CS-0206140
• BS-21814
• DB-347672
• 3''-(Hydroxymethyl)biphenyl-3-carboxylic Acid
• 3'-(Hydroxymethyl)biphenyl-3-carboxylic Acid

• MDL： MFCD06203070
• Inchi： 1S/C14H12O3/c15-9-10-3-1-4-11(7-10)12-5-2-6-13(8-12)14(16)17/h1-8,15H,9H2,(H,16,17)
• InChI Key： SWVDMIKPVOEKNC-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 228.07900
• Monoisotopic Mass: 228.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 462.9±33.0 °C at 760 mmHg
• Flash Point: 247.9±21.9 °C
• PSA: 57.53000
• LogP: 2.54410
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3'-(Hydroxymethyl)biphenyl-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3'-(Hydroxymethyl)biphenyl-3-carboxylic Acid

Introduction to 3'-(Hydroxymethyl)biphenyl-3-carboxylic Acid (CAS No. 176212-48-9)

3'-(Hydroxymethyl)biphenyl-3-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 176212-48-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a biphenyl core substituted with a hydroxymethyl group at the 3-position and a carboxylic acid functionality at the 3'-position, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications.

The biphenyl scaffold, a ubiquitous motif in organic chemistry, contributes to the compound's stability and reactivity. The presence of both the hydroxymethyl (-CH₂OH) and carboxylic acid (-COOH) groups introduces diverse functionalization possibilities, enabling its incorporation into more complex molecular architectures. This dual functionality has been exploited in the design of novel drug candidates, where such structural motifs are often associated with enhanced binding affinity and metabolic stability.

In recent years, 3'-(Hydroxymethyl)biphenyl-3-carboxylic Acid has been explored in the context of drug discovery, particularly as a building block for small-molecule inhibitors. The biphenyl ring is known to be a privileged scaffold in medicinal chemistry, frequently appearing in approved drugs due to its ability to interact with biological targets through π-stacking and hydrophobic effects. The hydroxymethyl group further enhances the compound's solubility and bioavailability, while the carboxylic acid moiety allows for salt formation, improving pharmacokinetic profiles.

One of the most compelling aspects of 3'-(Hydroxymethyl)biphenyl-3-carboxylic Acid is its potential application in the development of anticancer agents. Studies have demonstrated that biphenyl derivatives can modulate pathways critical for tumor growth and survival. For instance, modifications at the 3-position of biphenyl rings have been shown to influence kinase inhibition, which is a key strategy in oncology drug design. The hydroxymethyl group, in particular, has been implicated in enhancing binding interactions with protein targets, potentially leading to more potent and selective inhibitors.

Furthermore, the compound's structural features make it an attractive candidate for materials science applications. Biphenyl-based polymers and copolymers are known for their excellent thermal stability and mechanical strength, making them suitable for high-performance materials. The introduction of functional groups such as hydroxymethyl and carboxylic acid can further tailor material properties, enabling applications in coatings, adhesives, and specialty polymers.

The synthesis of 3'-(Hydroxymethyl)biphenyl-3-carboxylic Acid presents an interesting challenge due to the need to introduce multiple functional groups onto the biphenyl core while maintaining regioselectivity. Advanced synthetic methodologies, including cross-coupling reactions and catalytic hydrogenation, have been employed to achieve high yields and purity. These synthetic approaches not only highlight the compound's synthetic utility but also underscore the growing sophistication of organic synthesis techniques.

Recent research has also explored the biological activity of 3'-(Hydroxymethyl)biphenyl-3-carboxylic Acid beyond its role as an intermediate. In vitro studies have indicated that this compound exhibits moderate antioxidant properties, attributed to its phenolic hydroxymethyl group. Antioxidants are increasingly recognized for their role in preventing oxidative stress-related diseases, making this compound a promising candidate for nutraceutical applications.

The pharmaceutical industry continues to investigate novel derivatives of biphenyl-based compounds due to their versatility and potential therapeutic benefits. By modifying various substituents on the biphenyl core, researchers aim to optimize pharmacological properties such as potency, selectivity, and toxicity profiles. 3'-(Hydroxymethyl)biphenyl-3-carboxylic Acid serves as a foundational structure from which these derivatives can be developed.

In conclusion,3'-(Hydroxymethyl)biphenyl-3-carboxylic Acid (CAS No. 176212-48-9) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop novel drug candidates and advanced materials. As research continues to uncover new applications for this compound, its importance is likely to grow further within both academic and industrial settings.